![molecular formula C15H20N2O B3853983 3-(2,3-dihydro-1H-inden-2-ylamino)-2-azepanone](/img/structure/B3853983.png)
3-(2,3-dihydro-1H-inden-2-ylamino)-2-azepanone
Overview
Description
3-(2,3-dihydro-1H-inden-2-ylamino)-2-azepanone, also known as AZD-3965, is a small molecule inhibitor of monocarboxylate transporter 1 (MCT1). MCT1 is a protein that transports lactate and other monocarboxylates across the plasma membrane. Inhibition of MCT1 has been shown to have potential therapeutic benefits in cancer treatment.
Mechanism of Action
3-(2,3-dihydro-1H-inden-2-ylamino)-2-azepanone inhibits MCT1 by binding to its substrate-binding site. This prevents lactate and other monocarboxylates from being transported across the plasma membrane. Inhibition of MCT1 leads to an increase in intracellular lactate levels, which can result in a decrease in cancer cell proliferation and an increase in cancer cell death.
Biochemical and Physiological Effects:
In addition to its potential therapeutic benefits in cancer treatment, 3-(2,3-dihydro-1H-inden-2-ylamino)-2-azepanone has also been shown to have effects on glucose metabolism and energy homeostasis. Inhibition of MCT1 can lead to a decrease in lactate uptake by the liver and an increase in glucose production. This can result in an increase in blood glucose levels and a decrease in insulin sensitivity. 3-(2,3-dihydro-1H-inden-2-ylamino)-2-azepanone has also been shown to have effects on the immune system, with inhibition of MCT1 leading to a decrease in T cell activation and proliferation.
Advantages and Limitations for Lab Experiments
One advantage of 3-(2,3-dihydro-1H-inden-2-ylamino)-2-azepanone is its specificity for MCT1. This allows for targeted inhibition of lactate transport in cancer cells, while minimizing effects on normal cells. However, one limitation of 3-(2,3-dihydro-1H-inden-2-ylamino)-2-azepanone is its potential toxicity. Inhibition of MCT1 can lead to an increase in intracellular lactate levels, which can result in cellular acidosis and cell death. This toxicity can limit the dose and duration of treatment with 3-(2,3-dihydro-1H-inden-2-ylamino)-2-azepanone.
Future Directions
There are several future directions for research on 3-(2,3-dihydro-1H-inden-2-ylamino)-2-azepanone. One direction is the development of combination therapies with other cancer treatments, such as chemotherapy or immunotherapy. Another direction is the investigation of the effects of 3-(2,3-dihydro-1H-inden-2-ylamino)-2-azepanone on the tumor microenvironment, including its effects on immune cells and stromal cells. Additionally, further research is needed to determine the optimal dosing and duration of treatment with 3-(2,3-dihydro-1H-inden-2-ylamino)-2-azepanone, as well as its potential toxicity in humans.
Scientific Research Applications
3-(2,3-dihydro-1H-inden-2-ylamino)-2-azepanone has been extensively studied for its potential therapeutic benefits in cancer treatment. MCT1 is overexpressed in many cancer cells, and inhibition of MCT1 can lead to a decrease in lactate transport and an increase in intracellular lactate levels. This can result in a decrease in cancer cell proliferation and an increase in cancer cell death. 3-(2,3-dihydro-1H-inden-2-ylamino)-2-azepanone has been shown to have antitumor activity in preclinical models of several types of cancer, including breast, lung, and pancreatic cancer.
properties
IUPAC Name |
3-(2,3-dihydro-1H-inden-2-ylamino)azepan-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O/c18-15-14(7-3-4-8-16-15)17-13-9-11-5-1-2-6-12(11)10-13/h1-2,5-6,13-14,17H,3-4,7-10H2,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCZQTRRXOVQQAY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(=O)C(C1)NC2CC3=CC=CC=C3C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,3-dihydro-1H-inden-2-ylamino)azepan-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.